6-Azaspiro[2.6]nonan-5-one

• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol
• IUPAC Name: 6-azaspiro[2.6]nonan-5-one
• InChI: InChI=1S/C8H13NO/c10-7-6-8(3-4-8)2-1-5-9-7/h1-6H2,(H,9,10)
• InChI Key: AJLRZPTWDRSXFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC2)CC(=O)NC1

Description

6-Azaspiro[2.6]nonan-5-one is a heterocyclic organic compound characterized by a spiro-fused azocane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Azaspiro[2.6]nonan-5-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of a suitable amine with a cyclic ketone, followed by cyclization to form the spiro-fused ring structure. The reaction conditions often involve the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

6-Azaspiro[2.6]nonan-5-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like amines for substitution reactions. The reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and inert atmospheres .

Major Products Formed

Scientific Research Applications

6-Azaspiro[2.6]nonan-5-one has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 6-Azaspiro[2.6]nonan-5-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules .

Comparison with Similar Compounds

Similar Compounds

6-Azaspiro[2.6]nonan-7-one: Another spiro-fused azocane compound with similar structural features but different reactivity and applications.

6-Azaspiro[3.5]nonan-5-one: A compound with a different ring size, leading to distinct chemical and biological properties.

Uniqueness

6-Azaspiro[2Its ability to undergo various chemical transformations and its potential as a bioactive compound make it a valuable compound in scientific research and industrial applications .